Cas no 891119-71-4 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide
• CAS No: 891119-71-4
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5778735
• PubChem ID: 8608573
• Update Time: 2025-10-31

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide
• F2518-0338
• AKOS024656389
• SR-01000913477-1
• SR-01000913477
• AB00679070-01
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3,4-dimethylbenzamide
• 891119-71-4
• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide

• Inchi： 1S/C19H19N3O2/c1-11-5-6-13(3)16(9-11)18-21-22-19(24-18)20-17(23)15-8-7-12(2)14(4)10-15/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： GSTIXEFCCGRVPJ-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)C=CC=1C)NC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide

Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide (CAS No. 891119-71-4)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 891119-71-4, represents a sophisticated molecular architecture that combines a benzamide moiety with an oxadiazole ring system. The presence of 2,5-dimethylphenyl and 3,4-dimethylbenzamide substituents enhances its structural complexity and potential biological activity.

The oxadiazole core is a well-known pharmacophore in medicinal chemistry, renowned for its ability to modulate various biological pathways. Specifically, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the N-5-(2,5-dimethylphenyl) group into the oxadiazole scaffold not only imparts additional steric and electronic properties but also influences the compound's solubility and metabolic stability. These features are critical for evaluating its potential as a drug candidate.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic applications. The benzamide moiety, a common structural feature in many bioactive molecules, contributes to the compound's binding affinity and pharmacokinetic profile. The combination of these two pharmacophores in N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide suggests that it may exhibit multiple modes of action simultaneously.

One of the most compelling aspects of this compound is its potential to interact with biological targets in unique ways. The dimethyl substituents on both the phenyl and benzamide groups are strategically positioned to influence electronic distribution and hydrogen bonding capabilities. These modifications can significantly alter the compound's binding interactions with enzymes and receptors, making it a promising candidate for further exploration in drug discovery.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the desired molecular framework.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies indicate that it exhibits notable efficacy against certain disease-related pathways. For instance, its interaction with specific kinases has been observed to disrupt abnormal signaling cascades associated with cancer cell proliferation. Additionally, its anti-inflammatory properties have been highlighted through studies involving cytokine inhibition assays.

The pharmacokinetic profile of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide is another area of active investigation. Researchers are particularly interested in understanding how the dimethyl substituents affect metabolic stability and bioavailability. Advanced computational techniques have been utilized to predict metabolic pathways and identify potential degradation products.

In conclusion, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide (CAS No. 891119-71-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable compound for further research and development. As our understanding of complex molecular interactions continues to evolve，this compound will likely play a crucial role in the discovery of novel therapeutic agents.